Cas no 1351607-27-6 (3-(thiophen-2-yl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea)

• Product Name: 3-(thiophen-2-yl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea
• CAS No: 1351607-27-6
• MF: C₁₄H₁₃F₃N₂O₂S
• MW: 330.325432538986
• CID: 6555524
• PubChem ID: 56764251
• Update Time: 2024-01-13

3-(thiophen-2-yl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea
• 1351607-27-6
• VU0525248-1
• F5857-3749
• AKOS024524119
• 1-(thiophen-2-yl)-3-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea
• 1-thiophen-2-yl-3-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea

• Inchi： 1S/C14H13F3N2O2S/c15-14(16,17)13(21,10-5-2-1-3-6-10)9-18-12(20)19-11-7-4-8-22-11/h1-8,21H,9H2,(H2,18,19,20)
• InChI Key： JODSJCBULBLPPK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCC(C(F)(F)F)(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 330.06498332g/mol
• Monoisotopic Mass: 330.06498332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives